
Technical Support Center: Xenon-135
Interference in Mass Spectrometry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Xenon-135

Cat. No.: B1198187 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in correcting for

Xenon-135 (¹³⁵Xe) interference during mass spectrometry experiments.

Frequently Asked Questions (FAQs)
Q1: What is Xenon-135 and why is it a problem in mass spectrometry?

A1: Xenon-135 is a radioactive isotope of xenon with a relatively short half-life of 9.14 hours.[1]

In mass spectrometry, it poses a significant challenge due to isobaric interference. This occurs

because ¹³⁵Xe has the same nominal mass as other isotopes of interest, most notably Cesium-

135 (¹³⁵Cs) and Barium-135 (¹³⁵Ba).[2][3] This overlap can lead to inaccurate quantification of

these analytes.

Q2: How is Xenon-135 generated?

A2: Xenon-135 is primarily a fission product, meaning it is produced during nuclear fission of

elements like uranium and plutonium.[1][4] The majority of ¹³⁵Xe is not formed directly but

results from the beta decay of Iodine-135 (¹³⁵I), which is also a fission product.[5][6] ¹³⁵I has a

half-life of 6.58 hours.[1]

Q3: What are the common types of interferences in ICP-MS?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1198187?utm_src=pdf-interest
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://en.wikipedia.org/wiki/Xenon-135
https://www.researchgate.net/publication/299365997_Mass_spectrometry_for_the_determination_of_fission_products_135Cs_137Cs_and_90Sr_A_review_of_methodology_and_applications
https://www.tandfonline.com/doi/full/10.1080/00223131.2021.1931520
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://en.wikipedia.org/wiki/Xenon-135
https://en.wikipedia.org/wiki/Xenon
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Power_%26_energy/Xenon-135/
https://www.nuclear-power.com/nuclear-power/reactor-physics/reactor-operation/xenon-135/
https://en.wikipedia.org/wiki/Xenon-135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Besides isobaric interferences from ¹³⁵Xe, several other types of interferences can affect

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) results:

Polyatomic (or Molecular) Interferences: Ions formed from the combination of atoms in the

sample matrix, plasma gas (argon), and solvent. For example, ⁴⁰Ar³⁵Cl⁺ can interfere with

⁷⁵As⁺.[7]

Doubly Charged Ions: Ions with a +2 charge will appear at half their mass-to-charge ratio

(m/z). For instance, ¹³⁸Ba²⁺ at m/z 69 could interfere with ⁶⁹Ga⁺.[7][8]

Matrix Effects: The overall composition of the sample can suppress or enhance the analyte

signal, leading to inaccurate results.[9]

Troubleshooting Guides
Problem: I am seeing unexpectedly high signals at m/z 135 in my mass spectrometry analysis.

How can I confirm if this is due to Xenon-135 interference?

Solution:

Sample History Review: Determine if your sample has been exposed to a neutron source or

is derived from a process involving nuclear fission, as this is the primary source of ¹³⁵Xe.

Time-Dependent Analysis: Due to its short half-life (9.14 hours), the signal from ¹³⁵Xe will

decrease significantly over a 24-48 hour period.[1] Re-analyzing the sample after a known

time interval can help confirm the presence of this transient isotope.

Use of Collision/Reaction Cell (CRC) Technology: Employing a collision/reaction cell in your

ICP-MS with a suitable reaction gas can help differentiate between ¹³⁵Cs⁺ and ¹³⁵Xe⁺.

Problem: How can I correct for Xenon-135 interference when analyzing Cesium-135?

Solution:

The most effective method for correcting isobaric interference from ¹³⁵Xe on ¹³⁵Cs is the use of

a collision/reaction cell in an ICP-MS/MS system.
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Experimental Protocol: Correction using a
Collision/Reaction Cell with N₂O
This protocol is designed to mitigate isobaric interference from ¹³⁵Ba and polyatomic

interferences when analyzing ¹³⁵Cs, and the principles can be applied to ¹³⁵Xe interference.

1. Sample Preparation:

Acidify the sample using nitric acid to a final concentration of 2%.
If high concentrations of barium are expected, a chemical separation step using cation
exchange chromatography may be necessary prior to analysis.[10]

2. ICP-MS/MS Instrumentation and Parameters:

Instrument: A triple quadrupole ICP-MS (ICP-MS/MS) is recommended.
Collision/Reaction Gas: Use nitrous oxide (N₂O) as the reaction gas.[10][11]
Gas Flow Rate: Optimize the N₂O flow rate. A typical starting point is 0.7 mL/min.[10]
Quadrupole Settings:
Set the first quadrupole (Q1) to only allow ions with m/z 135 to pass into the
collision/reaction cell.
In the cell, ¹³⁵Ba⁺ will react with N₂O to form ¹³⁵BaO⁺ (at m/z 151), effectively shifting its
mass. ¹³⁵Cs⁺ is unreactive with N₂O.
Set the second quadrupole (Q2) to detect ions at m/z 135.

3. Data Acquisition and Analysis:

Analyze a blank, calibration standards, and your samples.
The signal detected at m/z 135 will be predominantly from ¹³⁵Cs⁺, as the interfering ¹³⁵Ba⁺
has been mass-shifted. This same principle applies to separating ¹³⁵Xe⁺ from ¹³⁵Cs⁺, as
xenon is also unreactive with N₂O under these conditions.

Quantitative Data Summary
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Parameter Value Reference

¹³⁵Xe Half-life 9.14 ± 0.02 hours [1]

¹³⁵I Half-life 6.58 hours [1]

¹³⁵Xe Beta Decay Energy 1.165 MeV [1]

N₂O Reaction Gas Flow Rate

for Ba Suppression
0.7 mL/min [10]

Achieved Ba Suppression with

N₂O
8 x 10⁻⁵ [10]
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Caption: Formation and decay pathway of Xenon-135.
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Sample Introduction
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Caption: Experimental workflow for correcting isobaric interference using ICP-MS/MS.
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Caption: Troubleshooting logic for identifying ¹³⁵Xe interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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